(Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate

• IUPAC Name: [(2Z)-2-[(2-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] cyclopropanecarboxylate
• InChI: InChI=1S/C19H13FO4/c20-15-4-2-1-3-12(15)9-17-18(21)14-8-7-13(10-16(14)24-17)23-19(22)11-5-6-11/h1-4,7-11H,5-6H2/b17-9-
• InChI Key: NKJZNXVIEPUUKE-MFOYZWKCSA-N
• Canonical SMILES: C1CC1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CC=C4F)O3
• Isomeric SMILES: C1CC1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CC=C4F)/O3
• Molecular Formula: C19H13FO4
• Molecular Weight: 324.3 g/mol

Description

This compound is a fluorinated organic compound with a benzofuran and a cyclopropane ring. The presence of a fluorine atom and the cyclopropane ring could potentially influence the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of fluorine, a highly electronegative atom, could influence the compound’s polarity, boiling point, and other properties. The cyclopropane ring could add strain to the molecule, influencing its reactivity.

Scientific Research Applications

Photophysical Studies and Synthesis

• Fluorophores and Domino Synthesis : The synthesis and photophysical studies of fluorophores containing the biologically relevant 1,3-dihydroisobenzofuran scaffold have been investigated. Ligand-free palladium nanoparticles facilitated the domino synthesis of these compounds, showing structured fluorescence spectra in non-polar solvents and structureless emission in polar solvents due to an intramolecular charge transfer process. These studies contribute to our understanding of the structure-property relationships in fluorescent dyes (Mandali et al., 2017).

Antimicrobial Activity

• N-ethoxyethylpiperidine Derivatives : The introduction of cyclopropane and fluorophenyl fragments into N-ethoxyethylpiperidines has been studied, showing antimicrobial activity against various strains of bacteria and yeast. This research indicates the potential of incorporating cyclopropane and fluorine atoms into structural analogs for enhanced antimicrobial properties (Issayeva et al., 2019).

Catalysis and Chemical Transformations

• Asymmetric Synthesis of Fluorocyclopropanes : The preparation of fluoro-, difluoromethyl-, and trifluoromethyl-cyclopropane derivatives has been explored, highlighting the challenges and advancements in the stereoselective synthesis of these compounds. Such derivatives are valuable for their biological activity and improved metabolic profiles, making them crucial in medicinal chemistry (Pons et al., 2021).

Material Science Applications

• Polymeric N-heterocyclic Carbene-Zinc Complexes : The development of a fluoro-functionalized polymeric N-heterocyclic carbene-Zn complex for catalyzing the formylation and methylation of amines using CO2 as a C1 building block represents a significant advancement in material science. This complex exhibited higher activity than its non-fluorous counterparts, demonstrating the potential of fluorine-functionalized materials in catalysis (Yang et al., 2015).